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Compound of Interest

Compound Name:
D-(+)-2-Phosphoglyceric Acid

Sodium Hydrate

CAS No.: 70195-25-4

Cat. No.: B562615

Get Quote

This guide provides an in-depth exploration of D-(+)-2-Phosphoglyceric Acid (2-PGA) and its

critical role as a substrate for the glycolytic enzyme enolase (EC 4.2.1.11). Designed for

researchers, scientists, and drug development professionals, this document delves into the

biochemical principles, catalytic mechanisms, and practical experimental methodologies for

studying this pivotal enzymatic reaction.

Introduction: The Significance of the Enolase-
Substrate Interaction
Enolase, also known as phosphopyruvate hydratase, is a highly conserved metalloenzyme that

catalyzes the reversible dehydration of 2-PGA to form the high-energy intermediate

phosphoenolpyruvate (PEP) during glycolysis.[1][2] This reaction is a crucial step in cellular

metabolism, linking the preparatory and payoff phases of glycolysis.[2] Conversely, during

gluconeogenesis, enolase catalyzes the hydration of PEP to 2-PGA.[2] The small free energy

change of this reaction under physiological conditions allows it to proceed in either direction,

depending on the cellular concentrations of the substrate and product.[2]
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Beyond its central role in energy metabolism, enolase has been identified as a "moonlighting"

protein with diverse functions in various biological and pathophysiological processes, making it

an attractive target for drug development.[3][4] A thorough understanding of the interaction

between enolase and its substrate, 2-PGA, is therefore fundamental for research in metabolic

diseases, oncology, and infectious diseases.[4][5]

The Catalytic Mechanism: A Symphony of Molecular
Interactions
The conversion of 2-PGA to PEP by enolase is a classic example of an E1cB elimination

reaction involving a carbanion intermediate.[5] The intricate catalytic mechanism is dependent

on the precise coordination of the substrate within the enzyme's active site, facilitated by the

presence of divalent metal cations, most effectively magnesium (Mg²⁺).[3][6]

The Role of Divalent Cations: Enolase requires the binding of two Mg²⁺ ions for catalytic

activity.[7]

Conformational Ion (MgI): The first Mg²⁺ ion binds to the enzyme, inducing a conformational

change that allows the substrate, 2-PGA, to bind to the active site.[2][6]

Catalytic Ion (MgII): The second Mg²⁺ ion binds after the substrate is in place and is directly

involved in catalysis.[6][7]

Step-by-Step Catalytic Process:

Substrate Binding: The carboxyl group of 2-PGA coordinates with the two magnesium ions in

the active site.[5] This interaction stabilizes the negative charge on the deprotonated oxygen

and increases the acidity of the alpha-hydrogen.[5]

Proton Abstraction: A lysine residue (Lys345 in yeast enolase) in the active site acts as a

general base, abstracting the acidic proton from the C2 position of 2-PGA, forming a

carbanion intermediate.[5][6] The negative charge of this intermediate is stabilized by

resonance and the coordinated Mg²⁺ ions.[5]

Hydroxide Elimination: An glutamate residue (Glu211 in yeast enolase) acts as a general

acid, protonating the hydroxyl group on C3, facilitating its elimination as a water molecule.[5]
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[6]

Product Formation: The elimination of water results in the formation of the double bond

characteristic of phosphoenolpyruvate (PEP).[8][9]

The following diagram illustrates the key steps in the enolase-catalyzed conversion of 2-PGA to

PEP.

Enolase Active Site

D-(+)-2-Phosphoglyceric Acid (2-PGA) Carbanion Intermediate
Lys345 deprotonates C2

Phosphoenolpyruvate (PEP) + H₂O
Glu211 protonates OH on C3, H₂O eliminated

Click to download full resolution via product page

Caption: Enolase reaction mechanism.

Experimental Protocols for Studying the Enolase-2-
PGA Interaction
Accurate and reproducible experimental design is paramount for elucidating the kinetics and

inhibition of enolase. Below are detailed protocols for common assays.

Direct Spectrophotometric Assay of Enolase Activity
This method relies on the difference in molar absorptivity between 2-PGA and the product,

PEP, at 240 nm.[1]

Principle: The formation of the double bond in PEP results in an increase in absorbance at 240

nm.

Materials:

Purified Enolase
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D-(+)-2-Phosphoglyceric acid sodium salt solution (substrate)

Reaction Buffer (e.g., 50 mM Bis-Tris propane, pH 6.5)[1]

Magnesium Chloride (MgCl₂) solution

UV-Vis Spectrophotometer with temperature control

Procedure:

Prepare the reaction mixture in a quartz cuvette containing the reaction buffer and MgCl₂.

Equilibrate the mixture to the desired temperature (e.g., 25°C).

Add the purified enolase to the cuvette and mix gently.

Initiate the reaction by adding the 2-PGA substrate solution.

Immediately monitor the increase in absorbance at 240 nm over time.

Calculate the initial reaction velocity from the linear portion of the absorbance versus time

plot.

Coupled Enzyme Assay for Enolase Activity
This is an alternative method that couples the production of PEP to the lactate dehydrogenase

(LDH) reaction, which can be monitored at 340 nm.[3][10]

Principle:

Enolase converts 2-PGA to PEP.

Pyruvate kinase (PK) transfers the phosphate group from PEP to ADP, forming pyruvate and

ATP.

Lactate dehydrogenase (LDH) reduces pyruvate to lactate, oxidizing NADH to NAD⁺. The

decrease in NADH concentration is monitored by the decrease in absorbance at 340 nm.

Materials:
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Purified Enolase

D-(+)-2-Phosphoglyceric acid sodium salt solution

Reaction Buffer (e.g., Triethanolamine/HCl buffer)[3]

Magnesium Sulfate (MgSO₄) solution

Potassium Chloride (KCl) solution

Adenosine Diphosphate (ADP) solution

β-Nicotinamide adenine dinucleotide, reduced form (NADH) solution

Pyruvate Kinase (PK)

Lactate Dehydrogenase (LDH)

UV-Vis Spectrophotometer with temperature control

Procedure:

Prepare a reaction mixture containing the buffer, MgSO₄, KCl, ADP, and NADH in a cuvette.

Add the coupling enzymes, PK and LDH, to the mixture.

Add the purified enolase and incubate to establish a baseline.

Initiate the reaction by adding the 2-PGA substrate.

Monitor the decrease in absorbance at 340 nm over time.

Calculate the initial reaction velocity from the linear portion of the absorbance versus time

plot.

The following diagram outlines the workflow for the coupled enzyme assay.
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Coupled Enzyme Assay Workflow

Prepare Reaction Mixture
(Buffer, MgSO₄, KCl, ADP, NADH)

Add Coupling Enzymes
(PK and LDH)

Add Purified Enolase

Initiate with 2-PGA

Monitor A₃₄₀ Decrease

Click to download full resolution via product page

Caption: Coupled enzyme assay workflow.

Quantitative Data Summary
The following table summarizes typical kinetic parameters for enolase from different sources.

Note that these values can vary depending on the specific assay conditions (pH, temperature,

ion concentrations).
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Enzyme
Source

Km for 2-PGA
(mM)

Vmax (U/mg) Optimal pH
Divalent
Cation

Yeast 0.04 - 0.1 ~80 6.5 - 7.5 Mg²⁺

Rabbit Muscle 0.03 - 0.07 ~72 6.5 - 7.5 Mg²⁺

Streptococcus

iniae
1.12[10] 15.6[10] 6.5[11] Mg²⁺[3]

Inhibitors of Enolase
The study of enolase inhibitors is crucial for drug development.[4] Inhibitors can provide

insights into the catalytic mechanism and serve as potential therapeutic agents.

Fluoride: A well-known competitive inhibitor of enolase.[5] Fluoride, in the presence of

phosphate and magnesium, forms a complex that mimics the substrate and binds tightly to

the active site.[5]

Phosphonoacetohydroxamate: A potent inhibitor that is a transition-state analog of the

intermediate in the enolase reaction.[11]

ENOblock: A small molecule inhibitor that binds directly to enolase, inhibiting its activity, and

has shown potential in cancer cell assays.[12]

Other Small Molecules: A variety of other small molecules have been identified as enolase

inhibitors, including some with metal-chelating properties.[5][13]

Conclusion
D-(+)-2-Phosphoglyceric acid is the natural substrate for the indispensable enzyme enolase.

The intricate interplay between the substrate, the enzyme's active site residues, and essential

divalent cations orchestrates a critical step in central carbon metabolism. A comprehensive

understanding of this interaction, facilitated by robust experimental methodologies, is vital for

advancing our knowledge of cellular physiology and for the development of novel therapeutic

strategies targeting enolase in various diseases. The protocols and data presented in this guide

offer a solid foundation for researchers to design and execute meaningful investigations into

this fundamental biochemical process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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